Cas no 1228561-30-5 ((1R)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1R)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1228561-30-5
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• CID: 6225854
• PubChem ID: 96660202
• Update Time: 2025-05-20

(1R)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-amine
• (R)-1-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine
• (1R)-1-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-amine
• EN300-1929965
• 1228561-30-5

• Inchi： 1S/C9H9ClF3N/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-5H,14H2,1H3/t5-/m1/s1
• InChI Key： YJWDXKUMDAATTM-RXMQYKEDSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1[C@@H](C)N

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-amine

Introduction to CAS No. 1228561-30-5: (1R)-1-(2-Chloro-5-Trifluoromethylphenyl)ethan-1-amine

The compound CAS No. 1228561-30-5, also known as (1R)-1-(2-chloro-5-trifluoromethylphenyl)ethan-1-amine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH₂) attached to a carbon atom that is part of an aromatic ring system. The molecule's structure includes a chlorine substituent at the 2-position and a trifluoromethyl group at the 5-position of the phenyl ring, which introduces unique electronic and steric properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern catalytic methods and optimized reaction conditions. The synthesis of (1R)-1-(2-chloro-5-trifluoromethylphenyl)ethan-1-amine typically involves multi-step processes, including Friedel-Crafts alkylation, nucleophilic substitution, and stereochemical control to achieve the desired enantiomeric excess. These methods have been refined to improve yield and purity, making the compound more accessible for research and industrial applications.

The compound's unique structure endows it with interesting pharmacological properties, particularly in the context of drug discovery. Studies have shown that (1R)-1-(2-chloro-5-trifluoromethylphenyl)ethan-1-amine exhibits potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. The trifluoromethyl group enhances lipophilicity, improving the compound's ability to cross biological membranes, while the chlorine substituent contributes to its selectivity and binding affinity.

In addition to its pharmacological applications, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds under specific conditions makes it a valuable building block for constructing functional materials with tailored properties, such as high thermal stability and mechanical strength.

The stereochemistry of (1R)-configuration plays a crucial role in determining the compound's biological activity and physical properties. Recent studies have highlighted the importance of chirality in drug design, emphasizing the need for enantioselective synthesis methods to produce pure enantiomers with predictable pharmacokinetic profiles. The R configuration of this compound has been shown to exhibit superior bioavailability compared to its S counterpart, making it a preferred candidate for further development.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1228561-30-5 is essential for assessing its ecological impact. Research indicates that the compound undergoes hydrolytic degradation under specific pH conditions, releasing less harmful byproducts that are readily biodegradable. This information is critical for ensuring sustainable practices in its production and disposal.

In conclusion, (1R)-1-(2-chloro-5-trifluoromethylphenyl)ethan-1-amine represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and pharmacological insights, positions it as a valuable asset in both academic research and industrial development. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation in medicine and materials science.